Cas no 1823343-70-9 (6-Quinazolinecarbonitrile, 4-methoxy-)

6-Quinazolinecarbonitrile, 4-methoxy- is a heterocyclic organic compound featuring a quinazoline core substituted with a methoxy group at the 4-position and a cyano group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances solubility and modulates electronic properties, while the cyano group offers versatility for further functionalization. Its well-defined molecular framework ensures consistency in downstream applications, particularly in the development of bioactive molecules. The compound is characterized by high purity and stability, making it suitable for research and industrial use in medicinal chemistry and material science.
6-Quinazolinecarbonitrile, 4-methoxy- structure
1823343-70-9 structure
Product Name:6-Quinazolinecarbonitrile, 4-methoxy-
CAS No:1823343-70-9
MF:C10H7N3O
MW:185.182081460953
CID:6106320
PubChem ID:73554690
Update Time:2025-10-23

6-Quinazolinecarbonitrile, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinazolinecarbonitrile, 4-methoxy-
    • 4-Methoxyquinazoline-6-carbonitrile
    • 1823343-70-9
    • Inchi: 1S/C10H7N3O/c1-14-10-8-4-7(5-11)2-3-9(8)12-6-13-10/h2-4,6H,1H3
    • InChI Key: LQLCASZNXLCJHU-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(C#N)C=C2)=C(OC)N=C1

Computed Properties

  • Exact Mass: 185.058911855g/mol
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.8Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 371.3±22.0 °C(Predicted)
  • pka: 4.36±0.50(Predicted)

6-Quinazolinecarbonitrile, 4-methoxy- Pricemore >>

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Additional information on 6-Quinazolinecarbonitrile, 4-methoxy-

Comprehensive Guide to 6-Quinazolinecarbonitrile, 4-methoxy- (CAS No. 1823343-70-9): Properties, Applications, and Market Insights

6-Quinazolinecarbonitrile, 4-methoxy- (CAS No. 1823343-70-9) is a specialized organic compound belonging to the quinazoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both a methoxy group and a carbonitrile moiety in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "4-methoxy-6-quinazolinecarbonitrile uses" or "CAS 1823343-70-9 supplier", highlighting the growing interest in this compound.

The chemical formula of 6-Quinazolinecarbonitrile, 4-methoxy- is C10H7N3O, with a molecular weight of 185.18 g/mol. Its quinazoline core is known for its versatility in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have explored its role in modulating enzymatic activity, making it a hot topic in medicinal chemistry discussions. Searches such as "quinazoline derivatives in drug design" or "4-methoxy-6-quinazolinecarbonitrile synthesis" reflect the compound's relevance in modern research.

One of the key applications of 6-Quinazolinecarbonitrile, 4-methoxy- lies in its use as a building block for pharmaceuticals. The compound's ability to act as a precursor for more complex molecules has made it indispensable in labs focusing on small molecule therapeutics. Additionally, its stability under various conditions makes it suitable for high-throughput screening processes. Industry trends show an increasing demand for custom synthesis of quinazoline derivatives, with queries like "buy 6-Quinazolinecarbonitrile, 4-methoxy-" rising in search engines.

From a market perspective, the global demand for 6-Quinazolinecarbonitrile, 4-methoxy- is driven by advancements in precision medicine and targeted therapy. The compound's potential in developing next-generation drugs has led to collaborations between academic institutions and pharmaceutical companies. Recent publications highlighting its role in cancer research have further boosted its profile. Online searches for "CAS 1823343-70-9 price" or "4-methoxy-6-quinazolinecarbonitrile suppliers" indicate a thriving market for this niche chemical.

In terms of synthetic routes, 6-Quinazolinecarbonitrile, 4-methoxy- can be prepared through multi-step organic reactions involving cyclization and functional group interconversion. Researchers often optimize these methods to improve yield and purity, as evidenced by queries like "best synthesis method for 4-methoxy-6-quinazolinecarbonitrile". The compound's solubility in common organic solvents like DMSO and methanol adds to its practicality in lab settings.

Looking ahead, the future of 6-Quinazolinecarbonitrile, 4-methoxy- appears promising, with ongoing investigations into its biological activity and potential therapeutic benefits. Its role in drug discovery pipelines and material science applications continues to expand, making it a compound worth watching. As interest grows, so do searches for "6-Quinazolinecarbonitrile, 4-methoxy- patents" and "latest research on CAS 1823343-70-9", underscoring its scientific and commercial significance.

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